Cas no 3757-06-0 (coumarin-3-carboxylic acid chloride)

Coumarin-3-carboxylic acid chloride is a reactive intermediate widely used in organic synthesis, particularly for the preparation of coumarin derivatives. Its key advantage lies in its acyl chloride functionality, which facilitates efficient coupling reactions with nucleophiles such as amines or alcohols to form amides or esters, respectively. This compound is valued for its high reactivity and selectivity, enabling the synthesis of fluorescent dyes, pharmaceuticals, and bioactive molecules. Its coumarin core contributes to UV-absorbing and fluorescent properties, making it useful in analytical and material science applications. Proper handling under anhydrous conditions is essential due to its moisture sensitivity.

coumarin-3-carboxylic acid chloride structure

3757-06-0 structure

Product Name:coumarin-3-carboxylic acid chloride

CAS No:3757-06-0

MF:C₁₀H₅ClO₃

MW:208.597902059555

CID:922400

PubChem ID:11572010

Update Time:2025-06-07

coumarin-3-carboxylic acid chloride Chemical and Physical Properties

Names and Identifiers

- coumarin-3-carboxylic acid chloride
- 2H-1-BENZOPURAN-3-CARBONYL CHLORIDE,2-OXO-
- 2-oxo-2H-chromene-3-carbonyl chloride
- 2-oxochromene-3-carbonyl chloride
- 2H-1-Benzopyran-3-carbonyl chloride, 2-oxo-
- 2-oxo-2H-1-benzopyran-3-carboxylic acid chloride
- AC-13900
- AG-F-32104
- AGN-PC-00BU5A
- chromone-3-carbonyl chloride
- coumarin 3-carboxylic acid chloride
- coumarin-3-carbonyl chloride
- coumarin-3-carboxilic acid chloride
- CTK1B5567
- IVEOLEMGKYWBTC-UHFFFAOYSA-N
- A937542
- DA-25733
- DTXSID30468755
- MFCD00489126
- SY391774
- SCHEMBL7862219
- 3757-06-0
- AKOS015961606
- MDL： MFCD00489126
- Inchi： 1S/C10H5ClO3/c11-9(12)7-5-6-3-1-2-4-8(6)14-10(7)13/h1-5H
- InChI Key： IVEOLEMGKYWBTC-UHFFFAOYSA-N
- SMILES： ClC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

Exact Mass: 207.99275
Monoisotopic Mass: 207.9927217g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.477
Boiling Point: 369.705°C at 760 mmHg
Flash Point: 171.189°C
Refractive Index: 1.613
PSA: 43.37

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM286437-1g	2-Oxo-2H-chromene-3-carbonyl chloride	3757-06-0	97%	1g	$281	2021-06-17
Chemenu	CM286437-5g	2-Oxo-2H-chromene-3-carbonyl chloride	3757-06-0	97%	5g	$842	2021-06-17
Chemenu	CM286437-10g	2-Oxo-2H-chromene-3-carbonyl chloride	3757-06-0	97%	10g	$1216	2021-06-17
Chemenu	CM286437-1g	2-Oxo-2H-chromene-3-carbonyl chloride	3757-06-0	97%	1g	$281	2024-07-17
Chemenu	CM286437-5g	2-Oxo-2H-chromene-3-carbonyl chloride	3757-06-0	97%	5g	$842	2024-07-17
Chemenu	CM286437-10g	2-Oxo-2H-chromene-3-carbonyl chloride	3757-06-0	97%	10g	$1216	2024-07-17
SHENG KE LU SI SHENG WU JI SHU	sc-337642-1g	Coumarin-3-carboxylic acid chloride,	3757-06-0		1g	￥4212.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-337642-1 g	Coumarin-3-carboxylic acid chloride,	3757-06-0		1g	￥4,212.00	2023-07-10
Ambeed	A219488-1g	2-Oxo-2H-chromene-3-carbonyl chloride	3757-06-0	97%	1g	$539.0	2024-08-02
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY391774-1g	2-Oxo-2H-chromene-3-carbonyl Chloride	3757-06-0	≥95%	1g	¥8055.00	2025-04-15